Cas no 84807-26-1 (4-Nitroindoline)

4-Nitroindoline is a nitro-substituted indoline derivative used as an intermediate in organic synthesis and pharmaceutical research. Its nitro group enhances reactivity, making it valuable for further functionalization and heterocyclic compound development. The compound exhibits stability under standard conditions, facilitating handling and storage. Suitable for applications in medicinal chemistry and material science.
4-Nitroindoline structure
4-Nitroindoline structure
Product Name:4-Nitroindoline
CAS No:84807-26-1
MF:C8H8N2O2
MW:164.161321640015
MDL:MFCD07371624
CID:888191
PubChem ID:13236632
Update Time:2025-06-19

4-Nitroindoline Chemical and Physical Properties

Names and Identifiers

    • 4-Nitroindoline
    • 1H-INDOLE,2,3-DIHYDRO-4-NITRO
    • 4-Nitro-2,3-dihydro-1H-indole
    • 2,3-DIHYDRO-4-NITRO-1H-INDOLE
    • VTQFDUKXUFJCAO-UHFFFAOYSA-N
    • MB04561
    • ST2411576
    • Y4212
    • 2,3-Dihydro-4-nitro-1H-indole (ACI)
    • MDL： MFCD07371624
    • Inchi： 1S/C8H8N2O2/c11-10(12)8-3-1-2-7-6(8)4-5-9-7/h1-3,9H,4-5H2
    • InChI Key： VTQFDUKXUFJCAO-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C2=C(NCC2)C=CC=1)=O

Computed Properties

  • Exact Mass: 164.05900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Topological Polar Surface Area: 57.8

Experimental Properties

  • Boiling Point: 307.6℃ at 760 mmHg
  • PSA: 57.85000
  • LogP: 2.22400

4-Nitroindoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Nitroindoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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4-nitroindoline
 84807-26-1 95%+
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 84807-26-1 95%+
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 84807-26-1 97%
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TRC
N497905-25mg
4-Nitroindoline
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 $ 50.00 2022-06-03
TRC
N497905-50mg
4-Nitroindoline
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 $ 70.00 2022-06-03
TRC
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4-Nitroindoline
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 $ 230.00 2022-06-03
Apollo Scientific
OR55492-250mg
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 84807-26-1 tech grade
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Apollo Scientific
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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4-Nitroindoline Production Method

Production Method 1

4769-97-5 4769-97-5
84807-26-1 84807-26-1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Sodium cyanoborohydride Solvents: Dichloromethane ;  0 °C; 12 h, rt
Reference
Design, Synthesis, and Structure-Activity Relationships of Indoline-Based Kelch-like ECH-Associated Protein 1-Nuclear Factor (Erythroid-Derived 2)-Like 2 (Keap1-Nrf2) Protein-Protein Interaction Inhibitors
Zhou, Hai-Shan; Hu, Lv-Bin; Zhang, Han; Shan, Wen-Xin; Wang, Yan; et al, Journal of Medicinal Chemistry, 2020, 63(19), 11149-11168

Production Method 2

52536-99-9 52536-99-9
84807-26-1 84807-26-1
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid Solvents: Water
Reference
Synthesis of 2'-deoxyribofuranosyl indole nucleosides related to the antibiotics SF-2140 and neosidomycin
Girgis, Nabih S.; Cottam, Howard B.; Robins, Roland K., Journal of Heterocyclic Chemistry, 1988, 25(2), 361-6

Production Method 3

4769-97-5 4769-97-5
84807-26-1 84807-26-1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Triethylsilane ;  2 h, 50 °C
Reference
Discovery of N-indanyl benzamides as potent RORγt inverse agonists
Tian, Jinlong; Sun, Nannan; Yu, Mingcheng; Gu, Xianfeng ; Xie, Qiong; et al, European Journal of Medicinal Chemistry, 2019, 167, 37-48

Production Method 4

4769-97-5 4769-97-5
84807-26-1 84807-26-1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Triethylsilane ;  0.5 - 3 h, 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Dichloromethane ,  Water ;  neutralized
Reference
Discovery of Novel N-β-D-Xylosyl-indole Derivatives as Sodium-Dependent Glucose Co-transporter 2 (SGLT2) Inhibitors for the Management of Hyperglycemia in Diabetes
Yao, Chun-Hsu; Song, Jen-Shin; Chen, Chiung-Tong; Yeh, Teng-Kuang; Hung, Ming-Shiu; et al, Journal of Medicinal Chemistry, 2011, 54(1), 166-178

Production Method 5

52536-99-9 52536-99-9
84807-26-1 84807-26-1
Reaction Conditions
Reference
Cyclic arylamines
Stevenson, P. J., Science of Synthesis, 2007, 31, 1885-1938

Production Method 6

74795-30-5 74795-30-5
84807-26-1 84807-26-1
Reaction Conditions
Reference
Indolines
, Japan, , ,

4-Nitroindoline Raw materials

4-Nitroindoline Preparation Products

4-Nitroindoline Related Literature

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